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Compound of Interest

Compound Name: 1,2,3-Tribromobenzene

Cat. No.: B042115

An In-depth Technical Guide to 1,2,3-Tribromobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2,3-triboromobenzene, a
significant chemical compound utilized in various scientific and industrial applications. This
document details its chemical and physical properties, synthesis methodologies, and key
applications, with a focus on providing actionable data and protocols for professionals in
research and development.

Chemical Identity and Properties

1,2,3-Tribromobenzene is an aromatic compound in which three bromine atoms are
substituted on a benzene ring at adjacent positions.[1] Its chemical structure significantly
influences its physical and chemical properties.

CAS Number: 608-21-9[2]
Molecular Formula: CeH3Br3[2]

Molecular Weight: 314.80 g/mol [2]

Physicochemical Properties
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The physical and chemical characteristics of 1,2,3-tribromobenzene are summarized in the
table below. These properties are crucial for its handling, application, and in predicting its
behavior in various chemical reactions.

Property Value Source(s)

White to yellow or orange

Appearance powder/crystal S
Melting Point 86-90 °C [51[6]

Boiling Point ~271-284.6 °C [5][6][7]
Density ~2.3-2.658 g/cm3 [5161[7]

Insoluble in water; Soluble in

Solubility toluene and other organic (11081911101
solvents.

Flash Point 1241 +16.5°C [5]

Refractive Index ~1.6340 (estimate) [51[7]

LogP (Octanol/Water Partition
N 3.97410 [5]
Coefficient)

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 1,2,3-tribromobenzene are
not readily available in the provided search results, a general understanding of its synthesis
can be inferred from related compounds. The synthesis of its isomer, 1,3,5-tribromobenzene,
involves the bromination of aniline followed by diazotization and reaction with ethanol.[11] A
similar multi-step synthesis involving a suitable starting material and brominating agents would
be expected for 1,2,3-tribromobenzene.

A generalized workflow for the synthesis of a brominated aromatic compound is presented
below.

Caption: Generalized synthesis workflow for a tribromobenzene isomer.
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Applications in Research and Development

1,2,3-Tribromobenzene serves as a crucial organic chemical reagent in various synthetic
pathways.[7][12] Its primary applications are in the synthesis of more complex molecules.

Notably, it is used in the synthesis of:
¢ cis-trikentrin B: A marine-derived indole alkaloid.[7][12]

+ Diphenyl ethers: These are synthesized for the induction of CYP1A via a receptor-mediated
pathway.[7][12]

The logical relationship of its use as a building block in organic synthesis is illustrated below.
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G,Z,S-Tribromobenzene)

Synthesis of
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Synthesis of
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Target Application

Biochemical Research
(CYP1A Induction)

Natural Product
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Click to download full resolution via product page
Caption: Role of 1,2,3-Tribromobenzene in synthetic chemistry.
Safety and Handling
1,2,3-Tribromobenzene is classified with the following GHS hazard statements:

e H315: Causes skin irritation.[13]
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e H319: Causes serious eye irritation.[13]

Appropriate personal protective equipment (PPE), including gloves and safety glasses, should
be worn when handling this chemical. It should be stored in a cool, dry, and well-ventilated
area.[7][9] Due to the presence of bromine, careful handling and disposal are necessary to
avoid environmental persistence and potential toxicity.[1]

Toxicological Information

The toxicological properties of 1,2,3-tribromobenzene are not extensively detailed in the
provided search results. However, as a brominated aromatic hydrocarbon, there is potential for
bioaccumulation and toxicity to aquatic organisms, which necessitates careful handling and
disposal to prevent environmental contamination.[1]

Conclusion

1,2,3-Tribromobenzene is a valuable chemical intermediate with specific applications in
organic synthesis, particularly in the creation of complex molecules for biochemical and
pharmaceutical research. A thorough understanding of its properties, as outlined in this guide,
is essential for its safe and effective use in a laboratory or industrial setting. Researchers are
encouraged to consult Safety Data Sheets (SDS) for detailed handling and disposal
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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